Cas no 717927-45-2 (9H-Imidazo[1,2-a]azepin-9-one,5,6,7,8-tetrahydro-)

• Product Name: 9H-Imidazo[1,2-a]azepin-9-one,5,6,7,8-tetrahydro-
• CAS No: 717927-45-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 558320
• Update Time: 2024-03-05

9H-Imidazo[1,2-a]azepin-9-one,5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 9H-Imidazo[1,2-a]azepin-9-one,5,6,7,8-tetrahydro-
• 9H-Imidazo[1,2-a]azepin-9-one,5,6,7,8-tetrahydro-(9CI)
• 9H-Imidazo[1,2-a]azepin-9-one, 5,6,7,8-tetrahydro-

• Inchi： 1S/C8H10N2O/c11-7-3-1-2-5-10-6-4-9-8(7)10/h4,6H,1-3,5H2
• InChI Key： VSYFNHRLKWYHNM-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C(=O)CCCC2

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• PSA: 34.89000
• LogP: 1.24970